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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for determining the limit of detection (LOD) of
Solvent Red 195, a polymer-soluble azo dye.[1] While specific LOD values for Solvent Red
195 are not readily available in published literature, this document outlines a detailed
experimental protocol using High-Performance Liquid Chromatography with UV detection
(HPLC-UV), a common and robust analytical technique. This guide will enable researchers to
establish an LOD for Solvent Red 195 and objectively compare its performance against
alternative dyes using the provided methodologies.

Comparative Analysis Framework

To facilitate a direct comparison of Solvent Red 195 with alternative dyes, the following table
should be populated with experimentally determined data. This structured approach ensures a
clear and concise presentation of quantitative results.

Table 1: Comparative Limit of Detection (LOD) and Quantification (LOQ) Data
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Experimental Protocol: Determining the LOD of
Solvent Red 195 by HPLC-UV

This protocol details the steps necessary to determine the limit of detection of Solvent Red
195. The LOD is defined as the lowest concentration of an analyte in a sample that can be
reliably distinguished from a blank sample.[2] A common and accepted method for estimating
the LOD is based on the signal-to-noise ratio, where a ratio of 3:1 is generally considered

acceptable.[3]

1. Materials and Instrumentation

e Solvent Red 195: Analytical standard of known purity.

» High-Performance Liquid Chromatograph (HPLC): Equipped with a UV-Vis detector.
« Analytical Column: A C18 reverse-phase column is a suitable starting point.[4]

e Solvents: HPLC-grade acetonitrile, methanol, and water.

e Volumetric Glassware and Pipettes: Calibrated for accurate preparation of standards.
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Analytical Balance: For precise weighing of the standard.
. Preparation of Stock and Standard Solutions

Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of Solvent Red
195 and dissolve it in a suitable solvent (e.g., acetonitrile or a mixture of mobile phase
components) in a volumetric flask.

Intermediate Stock Solution (e.g., 100 pg/mL): Perform a serial dilution of the primary stock
solution.

Working Standard Solutions: Prepare a series of dilutions from the intermediate stock
solution to create a calibration curve. The concentration range should bracket the expected
LOD. For example, prepare standards at 10 pg/mL, 5 pg/mL, 1 pg/mL, 0.5 pg/mL, 0.1 pg/mL,
and 0.05 pg/mL.

Blank Solution: Use the same solvent as used for the standards.
. Chromatographic Conditions

Mobile Phase: A gradient of acetonitrile and water is a common starting point for reverse-
phase chromatography. The exact gradient program will need to be optimized to achieve
good peak shape and resolution.

Flow Rate: Typically 1.0 mL/min.
Injection Volume: 10-20 pL.
Column Temperature: 30°C.[4]

Detection Wavelength: Determine the wavelength of maximum absorbance (Amax) for
Solvent Red 195 by scanning a standard solution with the UV-Vis detector.

. Experimental Workflow

The following diagram illustrates the workflow for determining the LOD of Solvent Red 195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Determining the Limit of Detection for Solvent Red 195:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595644#determining-the-limit-of-detection-for-
solvent-red-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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